1-(3-{[4-(2-pyridinyl)-1,3-thiazol-2-yl]amino}phenyl)ethanone

• IUPAC Name: 1-[3-[(4-pyridin-2-yl-1,3-thiazol-2-yl)amino]phenyl]ethanone
• InChI: InChI=1S/C16H13N3OS/c1-11(20)12-5-4-6-13(9-12)18-16-19-15(10-21-16)14-7-2-3-8-17-14/h2-10H,1H3,(H,18,19)
• InChI Key: OXWPBJKYQMJTET-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC2=NC(=CS2)C3=CC=CC=N3
• Molecular Formula: C16H13N3OS
• Molecular Weight: 295.4 g/mol

Description

1-(3-{[4-(2-pyridinyl)-1,3-thiazol-2-yl]amino}phenyl)ethanone, also known as PTE, is a small molecule inhibitor that has shown potential in various scientific research applications. PTE is known to target a specific protein in the body, which makes it a promising candidate for the development of new drugs and therapies.

Scientific Research Applications

Understanding the Role of Heterocyclic Amines in Human Health

1-(3-{[4-(2-pyridinyl)-1,3-thiazol-2-yl]amino}phenyl)ethanone is part of a class of compounds that includes heterocyclic amines (HCAs), which are of significant interest in scientific research due to their implications in human health. HCAs like PhIP (2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine) are formed during the cooking of meat and fish and have been studied extensively for their mutagenic and carcinogenic properties. Research has demonstrated that HCAs are present in the urine of healthy individuals consuming an ordinary diet, suggesting continuous exposure through food. The quantification of these compounds in various cooked foods indicates that PhIP is the most abundant, highlighting the importance of understanding its impact on human health and potential mechanisms of detoxification and metabolic processing (Nagao et al., 1996; Wakabayashi et al., 1993).

Metabolism and Detoxification Pathways

The metabolism of HCAs involves their activation by cytochrome P4501A2 (CYP1A2) and detoxification by conjugation enzymes such as glutathione S-transferases (GSTs). Studies have investigated the efficiency of various GSTs in detoxifying activated HCA metabolites, emphasizing the role of genetic polymorphisms in modulating enzyme activity and, consequently, individual susceptibility to HCA-induced carcinogenesis. This research underscores the complexity of HCA metabolism in humans and the potential for individual differences in cancer risk based on genetic variations in metabolic enzymes (Coles et al., 2001; Boobis et al., 1994).

Biomarkers of Exposure

The development of biomarkers for HCA exposure, such as the measurement of PhIP in hair, has advanced the field by providing a means to assess dietary exposure to these compounds. This research is crucial for epidemiological studies examining the link between diet, HCA exposure, and cancer risk, facilitating more accurate exposure assessment and contributing to our understanding of the dietary factors involved in cancer etiology (Le Marchand et al., 2016).